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Compound of Interest

Compound Name: 7-Fluoro-1-indanone

Cat. No.: B1273118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Fluoro-1-indanone is a fluorinated derivative of 1-indanone, a bicyclic ketone. Its structural

motif is of interest in medicinal chemistry and drug discovery as a potential building block for

the synthesis of more complex molecules. As with any chemical substance, a thorough

understanding of its potential hazards and the implementation of appropriate safety protocols

are paramount for safe handling in a laboratory setting. This technical guide provides a

consolidated overview of the available safety and handling information for 7-Fluoro-1-
indanone (CAS No. 651735-59-0).

It is important to note that while this guide aggregates data from various supplier safety data

sheets, comprehensive, peer-reviewed toxicological studies for 7-Fluoro-1-indanone are not

readily available in the public domain. The information presented herein should be used as a

foundation for safe laboratory practices, always in conjunction with a site-specific risk

assessment and adherence to all institutional and regulatory guidelines.

Hazard Identification and Classification
7-Fluoro-1-indanone is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides a framework for its hazard

communication.
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Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[1][2]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[1]

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
[1]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1][2]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[1][2]

Specific Target Organ

Toxicity, Single

Exposure

3
H335: May cause

respiratory irritation
[2]

GHS Pictogram:

alt text

Signal Word: Warning[1][2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 7-Fluoro-1-indanone is provided

below. This information is crucial for understanding its behavior under various laboratory

conditions.
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Property Value Source

CAS Number 651735-59-0 [1][2]

Molecular Formula C₉H₇FO [1][2]

Molecular Weight 150.15 g/mol [1][2]

Appearance Solid

Purity ≥97% [2]

Storage Temperature Room temperature [2]

Boiling Point 245.1 °C at 760 mmHg

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures and the consistent use of appropriate personal

protective equipment are critical to minimizing exposure and ensuring a safe working

environment.
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Precaution Recommendation Source

Ventilation
Use only outdoors or in a well-

ventilated area.

Personal Hygiene
Wash hands thoroughly after

handling.

Eating, Drinking, and Smoking
Do not eat, drink or smoke

when using this product.

Eye/Face Protection
Wear safety glasses with side-

shields or chemical goggles.

Skin Protection

Wear protective gloves (e.g.,

nitrile rubber). Wear protective

clothing.

Respiratory Protection
If ventilation is inadequate, use

a NIOSH-approved respirator.

Storage

Store in a well-ventilated

place. Keep container tightly

closed.

[2]

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is essential.
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Exposure Route First Aid Procedure Source

Ingestion

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell. Rinse mouth.

Skin Contact

IF ON SKIN: Wash with plenty

of soap and water. If skin

irritation occurs: Get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse.

Inhalation

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER or

doctor/physician if you feel

unwell.

Eye Contact

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If eye

irritation persists: Get medical

advice/attention.

Experimental Workflow for Safe Handling
The following diagram illustrates a generalized workflow for the safe handling of a powdered

chemical substance like 7-Fluoro-1-indanone in a research laboratory. This workflow is

designed to minimize exposure and ensure proper containment from receipt of the chemical to

its final disposal.
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General Safe Handling Workflow for 7-Fluoro-1-indanone

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Weigh Compound in
Vented Enclosure

Dissolve in Appropriate
Solvent

Set up Reaction in
Fume Hood

Decontaminate Glassware
and Surfaces

Segregate Chemical Waste
(Solid and Liquid)

Properly Doff and
Dispose of PPE

Wash Hands Thoroughly

Proper Waste Disposal

Receive Chemical

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of 7-Fluoro-1-indanone.
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Conclusion
7-Fluoro-1-indanone is a valuable research chemical that requires careful handling due to its

potential hazards. This guide provides a summary of the currently available safety information.

All personnel handling this compound should be thoroughly trained on its potential risks and

the necessary safety precautions. The use of appropriate personal protective equipment,

adherence to proper handling techniques within a well-ventilated area, and a clear

understanding of emergency procedures are essential for maintaining a safe laboratory

environment. Researchers are strongly encouraged to consult the most recent Safety Data

Sheet from their supplier before use and to conduct a thorough risk assessment for their

specific experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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